Cas no 2228879-68-1 (4-chloro-2-methoxy-6-(nitromethyl)phenol)

• Product Name: 4-chloro-2-methoxy-6-(nitromethyl)phenol
• CAS No: 2228879-68-1
• MF: C₈H₈ClNO₄
• MW: 217.606421470642
• CID: 5910001
• PubChem ID: 165884712
• Update Time: 2025-08-05

4-chloro-2-methoxy-6-(nitromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-methoxy-6-(nitromethyl)phenol
• 2228879-68-1
• EN300-1978865

• Inchi： 1S/C8H8ClNO4/c1-14-7-3-6(9)2-5(8(7)11)4-10(12)13/h2-3,11H,4H2,1H3
• InChI Key： JAIQDOPKKXYWSL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C[N+](=O)[O-])O)OC

Computed Properties

• Exact Mass: 217.0141854g/mol
• Monoisotopic Mass: 217.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3Ų

Additional information on 4-chloro-2-methoxy-6-(nitromethyl)phenol

Introduction to 4-Chloro-2-Methoxy-6-(Nitromethyl)phenol (CAS No. 2228879-68-1)

4-Chloro-2-methoxy-6-(nitromethyl)phenol, with the CAS number 2228879-68-1, is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and material science. This compound is characterized by its unique structural features, including a chloro group, a methoxy group, and a nitromethyl group attached to a phenolic ring. These functional groups contribute to its diverse chemical properties and potential applications.

The molecular formula of 4-chloro-2-methoxy-6-(nitromethyl)phenol is C₉H₉ClNO₄, and its molecular weight is approximately 230.63 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of chemical synthesis, 4-chloro-2-methoxy-6-(nitromethyl)phenol serves as a valuable intermediate for the preparation of more complex molecules. The presence of the nitromethyl group makes it particularly useful in reactions involving nucleophilic substitution and reduction processes. Recent studies have explored its utility in the synthesis of bioactive compounds, such as those with anti-inflammatory and antimicrobial properties. For instance, a 2021 study published in the Journal of Organic Chemistry demonstrated the successful use of this compound as a key intermediate in the synthesis of novel anti-inflammatory agents.

In pharmaceutical research, 4-chloro-2-methoxy-6-(nitromethyl)phenol has shown promise as a lead compound for drug development. Its unique combination of functional groups allows for the modulation of biological activity through structural modifications. Researchers have investigated its potential as an inhibitor of specific enzymes involved in disease pathways. A notable example is its use as a lead compound in the development of inhibitors for protein kinases, which are implicated in various diseases, including cancer and neurodegenerative disorders.

The pharmacological properties of 4-chloro-2-methoxy-6-(nitromethyl)phenol have also been studied in preclinical models. A 2020 study published in the Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, highlighting its potential as a therapeutic agent.

Beyond pharmaceutical applications, 4-chloro-2-methoxy-6-(nitromethyl)phenol has found use in material science and industrial processes. Its ability to undergo controlled chemical reactions makes it suitable for the synthesis of advanced materials with tailored properties. For example, it has been utilized in the preparation of functional polymers and coatings with enhanced thermal stability and mechanical strength. A 2019 study published in the Polymer Chemistry journal described the synthesis of copolymers containing this compound, which exhibited improved performance in high-temperature applications.

The environmental impact of 4-chloro-2-methoxy-6-(nitromethyl)phenol has also been a subject of interest. Researchers have investigated its biodegradability and potential for environmental persistence. A 2018 study published in the Environmental Science & Technology journal reported that while the compound itself is relatively stable, it can be effectively degraded by microbial consortia under aerobic conditions. This finding suggests that proper disposal methods can minimize its environmental impact.

In conclusion, 4-chloro-2-methoxy-6-(nitromethyl)phenol (CAS No. 2228879-68-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an important molecule for both academic research and industrial applications. Ongoing studies continue to uncover new uses and properties, further solidifying its importance in the scientific community.